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Compound of Interest

Compound Name: Sodium thiocarbonate

Cat. No.: B8280282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

crystalline sodium thiocarbonate (Na₂CS₃), an inorganic compound of increasing interest in

various scientific fields. This document summarizes key quantitative data, details experimental

protocols for its synthesis and analysis, and provides visualizations to illustrate its formation.

Physical and Chemical Properties
Crystalline sodium thiocarbonate, also known as sodium trithiocarbonate, typically appears

as yellow, needle-like crystals or as a reddish-orange crystalline powder.[1][2] It is an inorganic

salt with the chemical formula Na₂CS₃ and a molecular weight of approximately 154.19 g/mol .

[2][3] The compound is soluble in water and ethanol but is decomposed by hot water.[1][2]

Summary of Physical Data
A compilation of the key physical properties of sodium thiocarbonate is presented in Table 1.

It is important to note that values may vary slightly between different sources due to

experimental conditions and purity of the sample.
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Property Value Reference(s)

Molecular Formula CNa₂S₃ [4]

Molecular Weight 154.19 g/mol [2]

Appearance

Yellow needle-like crystals;

Reddish-orange

solution/powder

[1][5]

Melting Point 80 °C [2]

Solubility in Water Soluble [1]

Solubility in Ethanol 5.55 g/100 g at 15.5 °C [2]

Crystallographic Data
The crystal structure of anhydrous sodium thiocarbonate has been a subject of study, with

reports confirming its crystallographic system and space group.

Crystal Structure of Anhydrous Sodium Thiocarbonate
Anhydrous sodium thiocarbonate (Na₂CS₃) crystallizes in the monoclinic crystal system.[6]

The determined space group is C2/c, with the international space group number 15.[6][7][8]

While the original work by Philippot and Ribes in the 1960s was not readily accessible, a later

re-determination by Henseler and Jansen in 1993 confirmed these findings through

solvothermal reaction and single-crystal X-ray diffraction.[6]

Crystal Structure of Sodium Thiocarbonate Dihydrate
The dihydrate form, Na₂CS₃·2H₂O, has also been characterized. It crystallizes in the

orthorhombic system with the space group Cmca (No. 64).[6]

Experimental Protocols
This section details the methodologies for the synthesis and characterization of crystalline

sodium thiocarbonate.

Synthesis of Crystalline Sodium Thiocarbonate
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Two common methods for the synthesis of sodium thiocarbonate are presented below: the

aqueous solution method and the wet ball-milling method.

3.1.1 Aqueous Solution Synthesis

This method involves the reaction of sodium sulfide (Na₂S) with carbon disulfide (CS₂) in an

aqueous medium.

Materials:

Sodium sulfide (Na₂S)

Carbon disulfide (CS₂)

Deionized water

Procedure:

Prepare an aqueous solution of sodium sulfide.

To the sodium sulfide solution, add carbon disulfide. A typical molar ratio is 0.14 mol of

carbon disulfide to 0.05 mol of sodium sulfide.[1]

Maintain the reaction temperature at approximately 38°C with constant stirring for about

60 minutes.[1] The solution will turn a deep red color, indicating the formation of sodium
thiocarbonate.

To obtain crystalline sodium thiocarbonate, the resulting solution can be subjected to

rotary evaporation to remove the solvent, followed by purification to yield bright yellow

crystals.[1]

3.1.2 Wet Ball-Milling Synthesis

This one-step method provides a route to synthesized Na₂CS₃ powder.[9]

Materials:

Sodium sulfide (Na₂S) powder
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Carbon disulfide (CS₂)

1,2-dimethoxyethane (DME) as a slurry medium

Procedure:

In a milling container, combine sodium sulfide powder and carbon disulfide in a mole ratio

of 1:3.[9]

Add 1,2-dimethoxyethane (DME) to create a slurry.

Perform wet ball-milling of the mixture.

After milling, dry the resulting product to remove the solvent and any excess carbon

disulfide. The final product is an orange-red colored powder.[9]

Characterization Methods
3.2.1 X-ray Diffraction (XRD)

XRD is employed to determine the crystalline structure and phase purity of the synthesized

sodium thiocarbonate.

Sample Preparation: The powdered sample is typically mounted on a sample holder. To

prevent air exposure, especially for the anhydrous form, the sample can be covered with

Kapton tape.[9]

Data Collection: XRD patterns are collected using a diffractometer. A typical scan rate is 0.5°

per minute with a step size of 0.02°.[10]

Analysis: The resulting diffraction peaks are compared with reference patterns for Na₂CS₃ to

confirm the crystal structure and identify any impurities. Broadened peaks may indicate the

presence of nano-sized crystallites.[9]

3.2.2 Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.
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Sample Preparation: The solid sample is analyzed directly.

Data Collection: FTIR spectra are typically collected over a range of 4000 to 400 cm⁻¹.

Analysis: A characteristic broad absorption band for the C-S resonance bond stretching in

the trithiocarbonate anion is observed in the range of 820–930 cm⁻¹.[9][10]

3.2.3 ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the chemical environment of the carbon

atom in the trithiocarbonate anion.

Sample Preparation: The sample is dissolved in a suitable deuterated solvent.

Data Collection: ¹³C NMR spectra are recorded on an NMR spectrometer.

Analysis: The carbon atom in the trithiocarbonate moiety (CS₃²⁻) exhibits a characteristic

peak at approximately 207 ppm.[10]

Visualization of Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of crystalline sodium
thiocarbonate from sodium sulfide and carbon disulfide.
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Caption: General workflow for the synthesis of crystalline sodium thiocarbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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